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Compound of Interest

Compound Name: (R)-PHA533533

Cat. No.: B12375023

For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-PHA533533 is the inactive enantiomer of (S)-PHA533533, a compound identified as a
potent small-molecule unsilencer of the paternal UBE3A gene.[1][2] In the context of Angelman
syndrome (AS), a neurodevelopmental disorder caused by the loss of function of the maternal
UBES3A allele, the paternal allele is typically silenced in neurons by a long non-coding antisense
transcript (UBE3A-ATS).[3][4] The active (S)-enantiomer works to downregulate UBE3A-ATS,
thereby reactivating the paternal UBE3A gene and increasing UBE3A protein levels.[3][5] (R)-
PHA533533 serves as an essential negative control in experiments to ensure that the
observed effects are specific to the (S)-enantiomer's activity.[2] These application notes provide
a detailed protocol for the preparation of an (R)-PHA533533 stock solution for in vitro and in
Vvivo research applications.

Chemical and Physical Properties

A summary of the key quantitative data for (R)-PHA533533 is presented in the table below.
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Property Value Reference
Molecular Weight 338.41 g/mol [1]
Molecular Formula C19H22N402 [1]
CAS Number 437982-90-6 [6]
Appearance Solid Powder [1]
Purity >98% (as determined by o
HPLC)
Solubility 10 mM in DMSO [1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (R)-PHA533533 in
dimethyl sulfoxide (DMSO).

Materials:

e (R)-PHA533533 solid powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
¢ Microcentrifuge tubes or other appropriate sterile containers
o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile pipette tips

Procedure:

o Determine the required mass: To prepare a 10 mM stock solution, calculate the mass of (R)-
PHA533533 needed using the following formula: Mass (mg) = Desired Concentration (mM) x
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Volume (L) x Molecular Weight ( g/mol ) For 1 mL (0.001 L) of a 10 mM solution: Mass (mg)
=10 mmol/L x 0.001 L x 338.41 g/mol = 3.3841 mg

e Weigh the compound: Carefully weigh out the calculated mass of (R)-PHA533533 powder
using an analytical balance in a fume hood or other ventilated area.

o Dissolution: Add the weighed (R)-PHA533533 powder to a sterile microcentrifuge tube. Add
the appropriate volume of DMSO to achieve a final concentration of 10 mM. For example,
add 1 mL of DMSO to 3.3841 mg of the compound.

e Mixing: Tightly cap the tube and vortex thoroughly until the solid is completely dissolved.
Gentle warming or sonication may be used to aid dissolution if necessary.[7]

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile microcentrifuge tubes.[7] Store the aliquots at -20°C for
short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[7]
Protect from light.[7]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of the active (S)-enantiomer, for
which (R)-PHA533533 serves as a negative control, and a typical experimental workflow for its
evaluation.
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Neuronal UBE3A Expression in Angelman Syndrome
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Caption: Mechanism of (S)-PHA533533 in Angelman Syndrome.
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Experimental Workflow
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Caption: Workflow for evaluating PHA533533 enantiomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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